Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate

• Molecular Formula: C27H28N2O4
• Molecular Weight: 444.5 g/mol
• IUPAC Name: ethyl 2-[[2-[(4-tert-butylbenzoyl)amino]benzoyl]amino]benzoate
• InChI: InChI=1S/C27H28N2O4/c1-5-33-26(32)21-11-7-9-13-23(21)29-25(31)20-10-6-8-12-22(20)28-24(30)18-14-16-19(17-15-18)27(2,3)4/h6-17H,5H2,1-4H3,(H,28,30)(H,29,31)
• InChI Key: RNMMLLYDJZUBCR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)C(C)(C)C

Description

Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate, also known as EBB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EBB is a member of the benzoylphenylurea family of insecticides and is primarily used as a pesticide. However, recent studies have shown that EBB has several other potential uses, including in the field of medicine.

Mechanism of Action

The mechanism of action of Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, which is programmed cell death. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has also been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic activity.
Biochemical and Physiological Effects:
Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been shown to have several biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-microbial properties. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been shown to induce cell cycle arrest and apoptosis in cancer cells, which can lead to the death of these cells. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes and inhibiting their metabolic activity.

Advantages and Limitations for Lab Experiments

Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has several advantages for use in laboratory experiments, including its high potency and specificity for certain enzymes and proteins. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate is also relatively easy to synthesize and purify, making it a useful tool for researchers. However, Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate also has several limitations, including its potential toxicity and the need for careful control of reaction conditions and purification methods.

Future Directions

There are several future directions for research on Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate, including further investigation of its anti-cancer properties and its potential use as an anti-inflammatory and anti-microbial agent. Additionally, there is potential for the development of new insecticides based on the structure of Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate. Further research is also needed to determine the safety and toxicity of Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate in humans and the environment.

Synthesis Methods

Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate can be synthesized through a multi-step process involving the reaction of 4-tert-butylbenzoyl chloride with 2-aminobenzoic acid. The resulting product is then reacted with ethyl chloroformate and 2-aminobenzoyl chloride to produce Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate. The synthesis of Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate is a relatively complex process that requires careful control of reaction conditions and purification methods.

Scientific Research Applications

Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been the subject of numerous scientific studies due to its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has been shown to have anti-cancer properties and has been investigated for its potential use in the treatment of various types of cancer, including breast and lung cancer. Ethyl 2-({2-[(4-tert-butylbenzoyl)amino]benzoyl}amino)benzoate has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.